3-(4-Fluoro-2-methylphenyl)-3-oxopropanenitrile

• Molecular Formula: C10H8FNO
• Molecular Weight: 177.17 g/mol
• IUPAC Name: 3-(4-fluoro-2-methylphenyl)-3-oxopropanenitrile
• InChI: InChI=1S/C10H8FNO/c1-7-6-8(11)2-3-9(7)10(13)4-5-12/h2-3,6H,4H2,1H3
• InChI Key: FXHXMEMEXGYHIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)C(=O)CC#N

Description

3-(4-Fluoro-2-methylphenyl)-3-oxopropanenitrile is a useful research compound. Its molecular formula is C10H8FNO and its molecular weight is 177.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of hexane-washed sodium hydride (60% oil dispersion, 995 mg, 24.9 mmol) was added dropwise a THF solution (20 mL) of methyl 4-fluoro-2-methylbenzoate (3.8 g, 22.6 mmol) and anhydrous acetonitrile (2.4 mL, 45.2 mmol). The mixture was stirred at 70° C. for 16 h, and then cooled to rt. The resulting mixture was diluted with ethyl acetate (20 mL) and 1 N HCl (10 mL) and the layers were partitioned. The organic phase was washed with water (3×20 mL) and brine (20 mL), dried (Na2SO4), and concentrated under reduced pressure to afford 4.0 g of yellow oil, which was taken to the next step without further purification. ES-MS m/z 178.2 (MH+); HPLC RT (min) 2.22.